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Compound of Interest

Compound Name: N-Propyl Isocyanide

Cat. No.: B1215125 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. N-Propyl Isocyanide, a highly flammable and toxic

colorless liquid with a pungent odor, requires stringent safety protocols to mitigate risks of

exposure and ensure a secure laboratory environment.[1] This guide provides essential,

immediate safety and logistical information, including operational and disposal plans for N-
Propyl Isocyanide.

Hazard Summary & Personal Protective Equipment
(PPE)
N-Propyl Isocyanide presents multiple hazards, necessitating the use of specific personal

protective equipment. It is highly flammable, harmful if ingested, inhaled, or in contact with skin,

and can cause severe eye and skin irritation, as well as allergic reactions.[1][2] Furthermore, it

reacts violently with water to produce toxic vapor.[1]
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Property Value Source

Flash Point -1 °C / 30.2 °F [3]

Boiling Point/Range
83 - 84 °C / 181.4 - 183.2 °F @

760 mmHg
[3]

Signal Word Danger [4]

Storage Temperature 2-8°C [4]

Recommended Personal Protective Equipment (PPE)

Equipment Type Specification Rationale

Respiratory Protection

A full-face or half-face

respirator with filters suitable

for organic vapors and

particulates (e.g., ABEK

(EN14387) respirator filter).

For spraying or high-exposure

tasks, a supplied-air respirator

is recommended.[4][5][6]

To prevent inhalation of

harmful vapors which can

cause respiratory irritation and

sensitization.[2] Air-purifying

respirators have limitations

with isocyanates.[7]

Hand Protection

Chemical-resistant gloves such

as nitrile or butyl rubber.[5][8]

Thicker gloves offer greater

protection.

To prevent skin contact, which

can be harmful and lead to

allergic reactions.[1][2]

Standard disposable gloves

are often inadequate.[5]

Eye Protection
Safety goggles or a full-face

shield.[5][8]

To protect against splashes

that can cause serious eye

damage.[1]

Skin and Body Protection
Disposable coveralls or suits to

prevent skin contact.[5][8]

To provide a barrier against

accidental splashes and

contamination of personal

clothing.
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Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Propyl Isocyanide is crucial for laboratory safety. The

following step-by-step guidance outlines the key procedures.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leaks.

Store in a designated, well-ventilated, cool, and dry area, away from incompatible materials

such as acids, strong oxidizing agents, bases, alcohols, and amines.[3]

Keep containers tightly closed, preferably under a nitrogen atmosphere.[3]

The storage area should be clearly labeled with the appropriate hazard warnings.

Handling and Use
All handling of N-Propyl Isocyanide must be conducted within a properly functioning

chemical fume hood.

Ensure all equipment is grounded to prevent static discharge, which can be an ignition

source.[3][9]

Use non-sparking tools for all operations.[1][3]

Avoid contact with water, as it reacts violently and releases toxic gas.[3]

Keep away from open flames, hot surfaces, and other sources of ignition.[3]

Emergency Procedures
Spill Response:

Minor Spill:

Evacuate the immediate area.
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Wearing appropriate PPE, cover the spill with a dry, non-combustible absorbent material

like dry sand or earth.[9]

Collect the material using non-sparking tools and place it into a loosely covered container

for disposal.[1] Do not seal the container tightly.[10]

Major Spill:

Evacuate the laboratory and notify others.

Isolate the spill area for at least 50 meters (150 feet) in all directions.[1][9]

Contact your institution's emergency response team.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

eyelids open.[1] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes immediately.[1] Wash the affected

area with soap and plenty of water for at least 15-20 minutes.[1] Seek immediate medical

attention.

Inhalation: Move the victim to fresh air.[1][3] If breathing is difficult, administer oxygen.[1]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[3] Seek immediate medical

attention.

Disposal Plan
N-Propyl Isocyanide and any contaminated materials must be disposed of as hazardous

waste.

Follow all federal, state, and local regulations for hazardous waste disposal.[10]

Contact a licensed hazardous waste disposal contractor for proper disposal.[10]
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Do not dispose of N-Propyl Isocyanide down the drain.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of N-Propyl
Isocyanide.
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Caption: Workflow for Safe Handling of N-Propyl Isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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